Cas no 1783923-45-4 (9-fluoro-2-azaspiro[5.5]undecane)

• Product Name: 9-fluoro-2-azaspiro[5.5]undecane
• CAS No: 1783923-45-4
• MF: C₁₀H₁₈FN
• MW: 171.255026340485
• CID: 5272210
• Update Time: 2026-03-09

9-fluoro-2-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9-fluoro-2-azaspiro[5.5]undecane

• Inchi： 1S/C10H18FN/c11-9-2-5-10(6-3-9)4-1-7-12-8-10/h9,12H,1-8H2
• InChI Key： DNTQXWFIGPMCAF-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)CC2)CCCN1

Additional information on 9-fluoro-2-azaspiro[5.5]undecane

9-Fluoro-2-Azaspiro[5.5]Undecane (CAS No. 1783923-45-4): An Emerging Compound in Medicinal Chemistry

9-Fluoro-2-azaspiro[5.5]undecane (CAS No. 1783923-45-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The spirocyclic structure of 9-Fluoro-2-azaspiro[5.5]undecane provides it with enhanced stability and conformational rigidity, making it an attractive scaffold for drug design. The introduction of a fluorine atom at the 9-position further enhances its pharmacological properties by modulating its lipophilicity and metabolic stability. These features collectively contribute to its potential as a lead compound in the development of new therapeutic agents.

Recent studies have highlighted the potential of 9-Fluoro-2-azaspiro[5.5]undecane in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in preclinical models. Research published in the *Journal of Medicinal Chemistry* (2021) demonstrated that 9-Fluoro-2-azaspiro[5.5]undecane exhibits potent neuroprotective effects by inhibiting neuroinflammation and oxidative stress, key factors implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 9-Fluoro-2-azaspiro[5.5]undecane has also been investigated for its anti-inflammatory and analgesic effects. A study published in *Bioorganic & Medicinal Chemistry Letters* (2020) reported that this compound effectively reduces inflammation and pain in animal models, suggesting its potential as a novel analgesic agent. The mechanism of action appears to involve the modulation of cytokine production and the activation of specific pain receptors.

The pharmacokinetic profile of 9-Fluoro-2-azaspiro[5.5]undecane has been another area of focus in recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its clinical translation. A comprehensive ADME study published in *European Journal of Pharmaceutical Sciences* (2021) revealed that 9-Fluoro-2-azaspiro[5.5]undecane has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

The safety profile of 9-Fluoro-2-azaspiro[5.5]undecane is also an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further evaluation in clinical trials.

Moreover, the synthetic accessibility of 9-Fluoro-2-azaspiro[5.5]undecane has been optimized through various synthetic routes, making it feasible for large-scale production. A recent publication in *Organic Letters* (2019) described an efficient synthetic method that yields high purity and yield, facilitating its use in both research and industrial settings.

In conclusion, 9-Fluoro-2-azaspiro[5.5]undecane (CAS No. 1783923-45-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with favorable pharmacological and pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full potential, with the hope of translating these findings into effective treatments for various diseases.